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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of 1-Bromobenzene-13Cs, an isotopically labeled compound crucial for a range

of applications in research and development, including its use as a synthetic intermediate and
in materials science.

Core Physicochemical Properties

1-Bromobenzene-13Cs is a liquid at room temperature, distinguished by the incorporation of six
carbon-13 isotopes in its benzene ring. This isotopic labeling provides a distinct mass shift,
making it an invaluable tool in tracer studies and for the synthesis of other 13C-labeled
compounds. Its fundamental physicochemical properties are summarized below.
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Property Value

Molecular Formula [13C]eHsBr
Molecular Weight 162.96 g/mol

CAS Number 112630-77-0
Appearance Liquid

Melting Point -31 °C (lit.)

Boiling Point 156 °C (lit.)

Density 1.547 g/mL at 25 °C

Refractive Index

n20/D 1.559 (lit.)

Solubility

Soluble in DMF, DMSO, and Ethanol. Insoluble

in water.

Flash Point

51 °C (closed cup)

Isotopic Purity

=99 atom % 13C

Spectroscopic Data

The isotopic labeling of 1-Bromobenzene-13Cs is readily confirmed by mass spectrometry and
13C NMR spectroscopy.

o Mass Spectrometry: The mass spectrum of 1-Bromobenzene-13Ce will exhibit a molecular ion
peak (M+) that is 6 mass units higher than that of unlabeled bromobenzene. Due to the
natural abundance of bromine isotopes (’°Br and 81Br), the mass spectrum will show a
characteristic M and M+2 pattern.[1]

e 13C NMR Spectroscopy: The 3C NMR spectrum is significantly altered by the isotopic
enrichment. All carbon signals will be observed, and their coupling patterns can provide
detailed structural information. Due to the high 3C enrichment, 13C-13C coupling will be
prominent. The chemical shifts are not expected to differ significantly from unlabeled
bromobenzene.[2][3][4]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/pdf/A_Technical_Guide_to_13C_NMR_Spectroscopy_for_Labeled_Compounds.pdf
https://www.bartleby.com/essay/Bromination-of-Benzene-Synthesis-and-Purification-of-P3CW7CAZTC
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The following are generalized protocols for the synthesis of 1-Bromobenzene-13Ces and the
determination of its key physicochemical properties. These are based on established methods
for unlabeled aryl halides and can be adapted for the isotopically labeled compound.[5]

Synthesis of 1-Bromobenzene-*Ces (Adapted from Direct
Bromination of Benzene)

This protocol describes the electrophilic aromatic substitution of Benzene-13Ce.
Materials:

e Benzene-3Cs

e Liquid bromine

e Iron filings (catalyst)

e 10% Sodium hydroxide solution

e Anhydrous calcium chloride

 Distillation apparatus

e Separatory funnel

Three-necked flask with reflux condenser and dropping funnel
Procedure:

¢ In a three-necked flask equipped with a reflux condenser and a dropping funnel, place
Benzene-13Cs and a small amount of iron filings.

e Slowly add liquid bromine from the dropping funnel to the flask. The reaction is exothermic
and will produce hydrogen bromide gas, which should be vented safely.
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After the addition of bromine is complete, gently heat the mixture to approximately 60°C for
about 45 minutes, or until the brown color of the bromine disappears.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water and a 10%
sodium hydroxide solution to remove unreacted bromine and hydrogen bromide.

Separate the organic layer and dry it over anhydrous calcium chloride.

Purify the crude 1-Bromobenzene-13Cs by fractional distillation, collecting the fraction at
approximately 156°C.[6]

Determination of Boiling Point (Micro Method)

Apparatus:

Thiele tube or other heating bath

Thermometer

Capillary tube (sealed at one end)

Small test tube

Procedure:

Place a small amount of 1-Bromobenzene-13Cs into the small test tube.
Invert a capillary tube (sealed end up) and place it inside the test tube containing the liquid.

Attach the test tube to a thermometer and immerse it in a heating bath (e.g., a Thiele tube
filled with mineral oil).

Heat the bath gently and observe the capillary tube. A stream of bubbles will emerge as the
air inside expands.

Continue heating until a rapid and continuous stream of bubbles is observed.
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e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[7][8]

Determination of Density

Apparatus:

e Pycnometer (density bottle) or a graduated cylinder and an analytical balance.
Procedure (using a graduated cylinder):

» Weigh a clean, dry graduated cylinder on an analytical balance.

e Add a known volume of 1-Bromobenzene-13Cs to the graduated cylinder.

» Reweigh the graduated cylinder containing the liquid.

o Calculate the density by dividing the mass of the liquid (final mass - initial mass) by the
volume. For higher accuracy, a pycnometer should be used.[1][9][10][11][12]

3C NMR Sample Preparation

Materials:

e 1-Bromobenzene-13Ce

o Deuterated solvent (e.g., CDCIs3)
e NMR tube

Procedure:

» Dissolve an appropriate amount of 1-Bromobenzene-13Ce in a deuterated solvent. For 13C
NMR, a higher concentration is generally preferred to obtain a good signal-to-noise ratio in a
reasonable time.[13][14][15][16]

o Transfer the solution to a clean NMR tube to the appropriate height (typically 4-5 cm).
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o Cap the NMR tube and ensure the exterior is clean before inserting it into the spectrometer.

Applications in Synthesis

1-Bromobenzene-13Cs is a key building block for introducing a *3C-labeled phenyl group into
more complex molecules. This is particularly valuable in pharmaceutical research for
metabolism studies and in materials science for mechanistic investigations. Two common
applications are in palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling
and the Sonogashira coupling.

Suzuki-Miyaura Coupling Workflow

The Suzuki-Miyaura coupling reaction forms a carbon-carbon bond between an organoboron
compound and an organohalide. In this case, 1-Bromobenzene-13Cs serves as the
organohalide. This reaction is widely used for the synthesis of biaryls, which are common
motifs in pharmaceuticals and advanced materials.[17][18][19][20]
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Suzuki-Miyaura Coupling Workflow

Sonogashira Coupling Workflow
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The Sonogashira coupling reaction creates a carbon-carbon bond between a terminal alkyne
and an aryl or vinyl halide. 1-Bromobenzene-13Ces can be used to synthesize 3C-labeled aryl

alkynes, which are important intermediates in organic synthesis and components of functional
materials.[21][22]
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Sonogashira Coupling Workflow

Relationship of Physicochemical Properties

The physicochemical properties of 1-Bromobenzene-13Cs are interconnected and dictate its
behavior and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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